Cas no 1334147-81-7 (3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride)

• Product Name: 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride
• CAS No: 1334147-81-7
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• MDL: MFCD19982573
• CID: 858569
• PubChem ID: 54594885
• Update Time: 2025-05-27

3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-3-pyrrolidinol HCl
• 3-(trifluoromethyl)pyrrolidin-3-ol hydrochloride
• 3-(Trifluoromethyl)pyrrolidin-3-ol HCl
• QDJSEILRWZMZFQ-UHFFFAOYSA-N
• SB20795
• PB37533
• 3-(Trifluoromethyl)pyrrolidine-3-ol HCl
• AK172568
• MFCD19982573
• AKOS025290349
• 3-(trifluoromethyl)pyrrolidin-3-ol;hydrochloride
• EN300-84068
• 3-(trifluoromethyl)pyrrolidin-3-olhydrochloride
• 3-(Trifluoromethyl)pyrrolidine-3-ol hydrochloride
• Z1696822774
• CS-0038193
• 1334147-81-7
• DB-378166
• AS-34730
• SY042163
• SCHEMBL15776663
• 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride

• MDL： MFCD19982573
• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4(10)1-2-9-3-4;/h9-10H,1-3H2;1H
• InChI Key： QDJSEILRWZMZFQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CNCC1)O)(F)F

Computed Properties

• Exact Mass: 191.0324761g/mol
• Monoisotopic Mass: 191.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride

Recent Advances in the Application of 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride (CAS: 1334147-81-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride (CAS: 1334147-81-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the trifluoromethyl group in enhancing the metabolic stability and bioavailability of pharmaceutical compounds. The presence of this group in 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride makes it a promising scaffold for the development of novel therapeutics. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and enantiomeric purity, which is crucial for its application in drug development.

In vitro and in vivo studies have demonstrated that 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride exhibits significant activity against a range of biological targets. Notably, it has shown potent inhibitory effects on enzymes involved in neurodegenerative diseases, such as monoamine oxidase B (MAO-B), suggesting its potential as a treatment for Parkinson's disease. Additionally, its ability to modulate neurotransmitter levels in the central nervous system has sparked interest in its use for psychiatric disorders.

Further pharmacological evaluations have revealed that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. These characteristics are essential for its development as a central nervous system (CNS) drug. Structural-activity relationship (SAR) studies are currently underway to optimize its efficacy and reduce potential side effects.

The versatility of 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride extends beyond its therapeutic potential. It is also being explored as a key intermediate in the synthesis of more complex molecules. Recent publications have detailed its use in the construction of heterocyclic compounds, which are prevalent in many FDA-approved drugs. This underscores its importance in medicinal chemistry and drug discovery pipelines.

In conclusion, 3-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it a focal point for ongoing and future studies. Continued research into its mechanisms of action and therapeutic applications is expected to yield significant contributions to the development of new treatments for various diseases.